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Compound of Interest

2-Methylcyclopentanecarboxylic
Compound Name: o
aci

Cat. No. B1361535

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This guide provides detailed procedures for the safe disposal of 2-
Methylcyclopentanecarboxylic acid, ensuring compliance with safety regulations and
minimizing environmental impact.

Key Safety and Hazard Information

2-Methylcyclopentanecarboxylic acid is classified as a substance that poses several
hazards. It is known to be corrosive and an irritant, harmful if swallowed, and capable of
causing skin irritation and serious eye damage.[1][2] Inhalation may also lead to respiratory
irritation.[1][2] Therefore, strict adherence to safety protocols is mandatory during its handling
and disposal.

Quantitative Data

A summary of the key physical and chemical properties of 2-Methylcyclopentanecarboxylic
acid is provided in the table below for easy reference.
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Property

Value

Molecular Formula

C7H1202

Molecular Weight 128.17 g/mol [1]

Melting Point 4°C/39.2 °F[3]

Boiling Point 216 °C/420.8 °F @ 760 mmHg[3]
Flash Point 93 °C/199.4 °F[3]

Specific Gravity 1.050[3]

Vapor Pressure

25 mmHg @ 118 °C[3]

Vapor Density

3.9[3]

Experimental Protocols: Step-by-Step Disposal

Procedure

The following protocol outlines the necessary steps for the safe disposal of 2-

Methylcyclopentanecarboxylic acid, from initial handling in the laboratory to final waste

removal.

1. Personal Protective Equipment (PPE) and Handling:

» Always handle 2-Methylcyclopentanecarboxylic acid in a well-ventilated area, preferably

within a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves, safety goggles, and a lab coat.[2][4]

2. Spill Management:

 In the event of a spill, immediately evacuate non-essential personnel from the area.

¢ Remove all sources of ignition and use spark-proof tools for cleanup.[4]

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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o Carefully collect the absorbed material into a suitable, labeled, and closed container for
disposal.[4][5]

» Prevent the chemical from entering drains or sewer systems.[4][5]
3. Waste Collection and Storage:

o Collect waste 2-Methylcyclopentanecarboxylic acid in a designated, properly labeled, and
sealed container.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and bases.[3]

4. Final Disposal:

o The recommended method for the final disposal of 2-Methylcyclopentanecarboxylic acid
is through a licensed chemical waste disposal facility.[2][3][4][6] This may involve controlled
incineration with flue gas scrubbing.[4]

e Do not discharge 2-Methylcyclopentanecarboxylic acid into the sewer system.[4]

o For empty containers, triple-rinse with a suitable solvent. The rinsed containers can then be
recycled or punctured to render them unusable and disposed of in a sanitary landfill.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Methylcyclopentanecarboxylic acid.
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Start: Handling 2-Methylcyclopentanecarboxylic Acid
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Caption: Disposal workflow for 2-Methylcyclopentanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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